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Compound Name: Rosthornin B

Cat. No.: B1180725 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Rosthornin B (Ros B) is a natural diterpenoid compound that has demonstrated significant

therapeutic potential in preclinical in vivo models of inflammatory diseases. These application

notes provide a summary of the available data and detailed protocols for replicating key in vivo

experiments. Rosthornin B exerts its anti-inflammatory effects by directly targeting and

inhibiting the NLRP3 inflammasome, a key component of the innate immune system involved in

the pathogenesis of various inflammatory conditions. The primary mechanism of action

involves the blockade of the NEK7-NLRP3 interaction, which is crucial for NLRP3

inflammasome assembly and activation.[1][2]

Mechanism of Action: NLRP3 Inflammasome
Inhibition
Rosthornin B has been identified as a potent and specific inhibitor of the NLRP3

inflammasome.[1] Its mechanism does not affect upstream events such as potassium efflux or

the production of mitochondrial reactive oxygen species (ROS). Instead, Rosthornin B directly

binds to the NLRP3 protein, preventing its interaction with NEK7. This disruption of the NEK7-

NLRP3 axis inhibits the assembly and subsequent activation of the NLRP3 inflammasome,

leading to reduced production of pro-inflammatory cytokines IL-1β and IL-18.
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Final Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://pubmed.ncbi.nlm.nih.gov/39673686/
https://pubmed.ncbi.nlm.nih.gov/39673686/
https://www.benchchem.com/product/b1180725#in-vivo-studies-with-rosthornin-b
https://www.benchchem.com/product/b1180725#in-vivo-studies-with-rosthornin-b
https://www.benchchem.com/product/b1180725#in-vivo-studies-with-rosthornin-b
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1180725?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1180725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

